4-(2-Ethoxyethoxy)benzyl alcohol

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: [4-(2-ethoxyethoxy)phenyl]methanol
• InChI: InChI=1S/C11H16O3/c1-2-13-7-8-14-11-5-3-10(9-12)4-6-11/h3-6,12H,2,7-9H2,1H3
• InChI Key: HKVQYFKYBWUNJC-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)CO

Description

4-(2-Ethoxyethoxy)benzyl alcohol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-hydroxybenzyl alcohol (3.00 g), 2-bromoethyl ethyl ether (4.1 ml), potassium carbonate (6.68 g) and DMF (30 ml) was stirred at 90° C. for 3 days. The reaction mixture was mixed with water and was extracted with ethyl acetate. The organic layer was washed with a 1 N aqueous solution of sodium hydroxide and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. After concentration under reduced pressure, the residue was subjected to separation and purification using column chromatography (ethyl acetate/hexane 1:2→1:1) to obtain 4-(2-ethoxyethoxy)benzyl alcohol (2.45 g) as a light yellow, oily substance.